![molecular formula C23H29N3O4S B2483996 2-((3,5-dimethoxybenzyl)sulfonyl)-1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole CAS No. 886906-56-5](/img/structure/B2483996.png)
2-((3,5-dimethoxybenzyl)sulfonyl)-1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole
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Description
2-((3,5-dimethoxybenzyl)sulfonyl)-1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C23H29N3O4S and its molecular weight is 443.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The research into compounds related to 2-((3,5-dimethoxybenzyl)sulfonyl)-1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole has primarily focused on the synthesis of novel compounds with potential biological activities. For instance, studies have explored the synthesis of imidazo[1,2-a]pyridines with potential antiulcer properties, though specific compounds in this class did not show significant antisecretory activity but demonstrated cytoprotective properties in ethanol and HCl models, indicating potential for therapeutic applications in gastric protection (J. Starrett et al., 1989).
Antimicrobial and Antioxidant Properties
Research on sulphonamides incorporating triazine motifs has shown antioxidant and inhibitory activities against enzymes like acetylcholinesterase, butyrylcholinesterase, and tyrosinase, highlighting potential for treating neurodegenerative diseases and pigmentation disorders (Nabih Lolak et al., 2020).
Antimycobacterial Activity
Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been developed with significant activity against drug-sensitive and resistant MTB strains, presenting a new avenue for treating tuberculosis with acceptable safety indices (Kai Lv et al., 2017).
Anti-Alzheimer's Agents
N-benzylated derivatives of pyrrolidin-2-one and imidazolidin-2-one have been synthesized and evaluated for anti-Alzheimer's activity, with some compounds showing excellent profiles compared to donepezil, a standard treatment for Alzheimer's disease (M. Gupta et al., 2020).
Synthesis Techniques and Structure-Activity Relationship
Studies have also focused on the synthesis techniques and structure-activity relationship of sulfonyl hydrazones and piperidine derivatives, investigating their antioxidant capacity and anticholinesterase activity. These studies contribute to understanding the chemical properties and potential therapeutic applications of compounds with sulfonyl and piperidine groups (Nurcan Karaman et al., 2016).
Properties
IUPAC Name |
2-[(3,5-dimethoxyphenyl)methylsulfonyl]-1-(2-piperidin-1-ylethyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O4S/c1-29-19-14-18(15-20(16-19)30-2)17-31(27,28)23-24-21-8-4-5-9-22(21)26(23)13-12-25-10-6-3-7-11-25/h4-5,8-9,14-16H,3,6-7,10-13,17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUHFCGTZIOAWMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CS(=O)(=O)C2=NC3=CC=CC=C3N2CCN4CCCCC4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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